4-[bis(2-methylpropyl)sulfamoyl]-N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-[bis(2-methylpropyl)sulfamoyl]-N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C27H31N3O3S2/c1-18(2)16-30(17-19(3)4)35(32,33)22-13-10-21(11-14-22)26(31)28-27-29(5)24-15-12-20-8-6-7-9-23(20)25(24)34-27/h6-15,18-19H,16-17H2,1-5H3
• InChI Key: FEVPQCQRIVLDON-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC(C)C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C4=CC=CC=C4C=C3)C
• Molecular Formula: C27H31N3O3S2
• Molecular Weight: 509.7 g/mol

Description

4-[bis(2-methylpropyl)sulfamoyl]-N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide is a useful research compound. Its molecular formula is C27H31N3O3S2 and its molecular weight is 509.68. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Research into derivatives of benzothiazole, a core component similar to the chemical structure , has demonstrated promising anticancer properties. For instance, pro-apoptotic indapamide derivatives have shown significant anticancer activity. Specifically, a study highlighted the synthesis of various indapamide derivatives, among which one compound exhibited considerable proapoptotic activity against melanoma cell lines, indicating its potential as an anticancer agent. This compound was found to inhibit human carbonic anhydrase isoforms, which play a role in cancer progression, with IC50 values indicating a strong inhibitory effect (Ö. Yılmaz et al., 2015).

Antimicrobial Activity

Compounds with a benzothiazole backbone have also been explored for their antimicrobial properties. Novel bisamide compounds containing the benzothiazole unit were synthesized, showing preliminary antitumor activity against specific cancer cell lines in vitro. Additionally, some of these compounds exhibited antimicrobial activities, suggesting a broad spectrum of potential applications in combating infections and cancer (Lu Ping, 2012).

Antifungal and Antibacterial Applications

Synthetic efforts have led to the creation of sulfonamide Schiff bases with significant biological activities. These compounds, featuring structures related to benzothiazoles, have been evaluated for their cytotoxic activities against cancer cell lines, including human breast cancer cells. The findings suggest these compounds as potential chemotherapeutic agents due to their desirable cytotoxic activity (V. Govindaraj et al., 2021).

Crystal Structure and Polymeric Applications

Research has also delved into the crystal structure and polymeric applications of benzothiazole derivatives. For example, the preparation and crystal structure analysis of cyclopalladated compounds derived from benzothiazoles have been conducted, revealing novel molecular structures with potential applications in materials science and catalysis (B. O. and P. Steel, 1998).